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Introduction
Whewellite, a hydrated calcium oxalate mineral with the chemical formula CaC₂O₄·H₂O, holds

a unique position at the intersection of geology and biology. Its presence in diverse

environments, from hydrothermal veins and sedimentary nodules to living organisms as a

component of kidney stones and plant tissues, makes it a subject of significant scientific

interest. This technical guide provides a comprehensive overview of the discovery and history

of whewellite, detailing the early scientific investigations that defined its properties and the

modern analytical techniques that have refined our understanding of its formation and

characteristics.

Discovery and Nomenclature: A Historical
Perspective
The formal identification of whewellite occurred in the mid-19th century, a period of significant

advancement in the fields of mineralogy and crystallography.

Initial Description and Naming
In 1840, the English crystallographer Henry James Brooke first described the mineral as

"crystallized native oxalate of lime".[1] This initial description laid the groundwork for its formal

classification. The mineral was officially named "whewellite" in 1852 by Brooke, in
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collaboration with the British mineralogist and geologist William Phillips, and the Welsh

mineralogist William Hallowes Miller.[1] The name honors William Whewell (1794–1866), a

prominent English polymath, naturalist, and scientist who was a professor at the University of

Cambridge and made significant contributions to the fields of mineralogy and crystallography.

[2][3]

Timeline of Key Events
The following table summarizes the pivotal moments in the discovery and initial

characterization of whewellite.

Year Event Key Individuals Significance

1840

First scientific

description as

"crystallized native

oxalate of lime".[1]

Henry James Brooke

Initial recognition of

the mineral as a

distinct species.

1852
Formal naming as

"whewellite".[1]

H.J. Brooke, W.

Phillips, W.H. Miller

Official classification

and dedication to

William Whewell.

Early Experimental Protocols and Data
The characterization of whewellite in the 19th century relied on the analytical techniques of the

era, primarily goniometry for crystallographic analysis and wet chemical methods for

compositional analysis.

19th-Century Crystallographic Analysis: Goniometry
The determination of the crystal system and interfacial angles of whewellite was accomplished

using a reflecting goniometer. This instrument measures the angles between crystal faces by

reflecting a beam of light off them.

Experimental Protocol:

A small, well-formed crystal of whewellite was mounted on a holder at the center of the

goniometer.
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The crystal was oriented so that a prominent crystal edge was parallel to the axis of rotation

of the instrument.

A light source was directed at one of the crystal faces, and the telescope of the goniometer

was positioned to capture the reflection.

The crystal was then rotated until the reflection from an adjacent face was observed in the

telescope.

The angle of rotation was read from a graduated scale, providing the angle between the two

crystal faces.

This process was repeated for all accessible crystal faces to determine the crystal's

symmetry and axial ratios.

While the specific goniometric measurements from the original 1852 publication are not readily

available in modern databases, these early studies established that whewellite crystallizes in

the monoclinic system.

19th-Century Chemical Analysis
The chemical composition of whewellite was determined using gravimetric analysis, a

common "wet chemical" technique of the time.

Experimental Protocol:

A precisely weighed sample of the whewellite mineral was dissolved in an acid, such as

hydrochloric acid.

Reagents were added to the solution to selectively precipitate the constituent elements as

insoluble compounds. For example, calcium would be precipitated as calcium oxalate or

calcium sulfate.

The precipitate was then filtered, washed, dried, and carefully weighed.

From the weight of the precipitate and its known chemical formula, the weight of the element

in the original sample was calculated.
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This process was repeated for each constituent element to determine the overall chemical

composition of the mineral.

These early analyses established the basic chemical formula of whewellite as a hydrated

calcium oxalate.

Modern Analytical Data and Experimental Protocols
Contemporary analytical techniques have provided a much more detailed and precise

understanding of whewellite's properties.

Crystallographic Data
X-ray diffraction (XRD) is the primary method used for modern crystallographic analysis.

Experimental Protocol (Single-Crystal X-ray Diffraction):

A small, single crystal of whewellite is mounted on a goniometer head.

The crystal is irradiated with a monochromatic X-ray beam.

The diffracted X-rays are detected, and their intensities and positions are recorded.

The resulting diffraction pattern is analyzed to determine the unit cell parameters and the

arrangement of atoms within the crystal lattice.

Quantitative Crystallographic Data for Whewellite:

Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

Unit Cell Dimensions a = 6.290 Å, b = 14.583 Å, c = 10.116 Å

β = 109.46°

Formula Units (Z) 8
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Thermal Analysis
Thermogravimetric analysis (TGA) is used to study the thermal decomposition of whewellite.

Experimental Protocol (Thermogravimetric Analysis):

A small, powdered sample of whewellite is placed in a high-precision balance within a

furnace.

The sample is heated at a controlled rate in a specific atmosphere (e.g., air or an inert gas).

The mass of the sample is continuously monitored as a function of temperature.

The resulting TGA curve shows distinct mass loss steps corresponding to the decomposition

of the mineral.

Thermal Decomposition of Whewellite:

Temperature Range
(°C)

Mass Loss (%) Evolved Gas Resulting Product

~100 - 250 ~12.3 H₂O
Anhydrous Calcium

Oxalate (CaC₂O₄)

~400 - 500 ~19.2 CO
Calcium Carbonate

(CaCO₃)

~650 - 800 ~30.1 CO₂ Calcium Oxide (CaO)

Formation Pathways of Whewellite
Whewellite's formation is a fascinating example of biomineralization and geological processes.

Biological Formation Pathway in Plants
In plants, the formation of calcium oxalate crystals, including whewellite, is a regulated

biological process occurring within specialized cells called idioblasts. The pathway involves the

synthesis of oxalic acid and the uptake of calcium.
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Biochemical Pathway of Oxalate Synthesis:

The primary precursor for oxalic acid synthesis in plants is L-ascorbic acid (Vitamin C). The

conversion involves several enzymatic steps, with key intermediates including L-threonate and

2-keto-L-gulonic acid.

Geological Formation Pathway of Whewellite in Hydrothermal Veins
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/26900946/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4763187/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4763187/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4763187/
https://pubmed.ncbi.nlm.nih.gov/22576773/
https://pubmed.ncbi.nlm.nih.gov/22576773/
https://www.benchchem.com/product/b087421#discovery-and-history-of-whewellite-mineral
https://www.benchchem.com/product/b087421#discovery-and-history-of-whewellite-mineral
https://www.benchchem.com/product/b087421#discovery-and-history-of-whewellite-mineral
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b087421?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

